Cas no 99910-55-1 (Octanoylglucuronide)
Octanoylglucuronide structure
Product Name:Octanoylglucuronide
CAS No:99910-55-1
MF:C14H24O8
MW:320.335565567017
CID:1003081
Update Time:2023-08-03
Octanoylglucuronide Chemical and Physical Properties
Names and Identifiers
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- octanoylglucuronide
- Octanoyl-beta-D-glucuronide
- Octanoylglucuronoside
- Octanoyl-beta-D-glucuronoside
- Octanoyl-beta-delta-glucuronide
- 1-O-Octanoylhexopyranuronic acid
- Octanoyl-beta-delta-glucuronoside
- 1-O-octanoyl-beta-D-glucopyranuronic acid
- Q27139246
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)oxane-2-carboxylic acid
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)tetrahydro-2H-pyran-2-carboxylic acid
- Octanoylglucuronide
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- Inchi: 1S/C14H24O8/c1-2-3-4-5-6-7-8(15)21-14-11(18)9(16)10(17)12(22-14)13(19)20/h9-12,14,16-18H,2-7H2,1H3,(H,19,20)/t9-,10-,11+,12-,14+/m0/s1
- InChI Key: ASFORWUCPCKFPY-BYNIDDHOSA-N
- SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(CCCCCCC)=O)O)O)O
Computed Properties
- Exact Mass: 320.147
- Monoisotopic Mass: 320.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134
Experimental Properties
- Density: 1.33
- Boiling Point: 498.1°C at 760 mmHg
- Flash Point: 180.6°C
- Refractive Index: 1.533
Octanoylglucuronide Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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